Cas no 82156-58-9 (Ethyl 2-(benzofuran-3-yl)acetate)

Ethyl 2-(benzofuran-3-yl)acetate structure
82156-58-9 structure
Product Name:Ethyl 2-(benzofuran-3-yl)acetate
CAS No:82156-58-9
MF:C12H12O3
MW:204.221883773804
MDL:MFCD08060514
CID:719858
PubChem ID:7537531
Update Time:2025-08-05

Ethyl 2-(benzofuran-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(benzofuran-3-yl)acetate
    • 3-Benzofuranaceticacid, ethyl ester
    • Ethyl 1-benzofuran-3-ylacetate
    • ethyl 2-(1-benzofuran-3-yl)acetate
    • (benzofuran-3-yl)acetic acid ethyl ester
    • benzofuran-3-acetic acid ethyl ester
    • ethyl (3-benzofuranyl)acetate
    • ethyl 2-benzo[b]furan-3-ylacetate
    • ethyl 3-benzo<b>furanacetate
    • Benzofuran-3-ylacetic acid ethyl ester
    • Ethyl 2-(benzo[b]furan-3-yl)acetate
    • Ethyl benzofuran-3-acetate
    • Ethyl2-(benzofuran-3-yl)acetate
    • AKOS015900134
    • J-520516
    • ethyl(-1-benzofuran-3-yl)acetate
    • ethyl benzo[b]furan-3-acetate
    • AS-31442
    • CS-0151594
    • Ethyl 2-(3-Benzofuranyl)acetate
    • 82156-58-9
    • SCHEMBL3135580
    • SY045629
    • DB-075819
    • DTXSID30428738
    • Benzofuran-3-yl-acetic acid ethyl ester
    • LSGDCGDXQLDKGO-UHFFFAOYSA-N
    • MFCD08060514
    • MDL： MFCD08060514
    • Inchi： 1S/C12H12O3/c1-2-14-12(13)7-9-8-15-11-6-4-3-5-10(9)11/h3-6,8H,2,7H2,1H3
    • InChI Key： LSGDCGDXQLDKGO-UHFFFAOYSA-N
    • SMILES： O=C(CC1C2C(=CC=CC=2)OC=1)OCC

Computed Properties

  • Exact Mass: 204.07900
  • Monoisotopic Mass: 204.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.4A^2
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.163
  • Boiling Point: 82 - 86 ℃ at 0.3 mmHg
  • Flash Point: 129.054°C
  • Refractive Index: 1.562
  • PSA: 39.44000
  • LogP: 2.53840

Ethyl 2-(benzofuran-3-yl)acetate Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 2-(benzofuran-3-yl)acetate Pricemore >>

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Ethyl 2-(benzofuran-3-yl)acetate Production Method

Production Method 1

64175-51-5 64175-51-5
82156-58-9 82156-58-9
Reaction Conditions
Reference
Vinylindenes and some heteroanalogs in the Diels-Alder reaction. IX. 3-Vinylbenzofuran and 1,4-naphthoquinone
Pearson, James R.; et al, Australian Journal of Chemistry, 1991, 44(7), 907-17

Production Method 2

40052-96-8 40052-96-8
82156-58-9 82156-58-9
Reaction Conditions
1.1 Reagents: Hydrochloric acid
2.1 Reagents: Sulfuric acid
3.1 -
Reference
Vinylindenes and some heteroanalogs in the Diels-Alder reaction. IX. 3-Vinylbenzofuran and 1,4-naphthoquinone
Pearson, James R.; et al, Australian Journal of Chemistry, 1991, 44(7), 907-17

Production Method 3

7169-34-8 7169-34-8
1099-45-2 1099-45-2
82156-58-9 82156-58-9
Reaction Conditions
1.1 Solvents: Toluene ;  overnight, reflux
Reference
Intramolecular [3 + 2]-Cycloaddition Reaction of Push-Pull Dipoles Across Heteroaromatic π-Systems
Mejia-Oneto, Jose M.; et al, Organic Letters, 2004, 6(19), 3241-3244

Production Method 4

41051-18-7 41051-18-7
82156-58-9 82156-58-9
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: 1,2-Dichloroethane ;  10 min, 10 - 15 °C; 15 °C → rt; 2 h, rt
1.2 Solvents: Water ;  30 min, rt
Reference
Synthesis of Benzo[b]furan and Benzo[b]thiophene-3-acetic acids
Umareddy, Pailla; et al, Pharma Chemica, 2017, 9(19), 85-90

Production Method 5

7169-34-8 7169-34-8
15677-02-8 15677-02-8
82156-58-9 82156-58-9
Reaction Conditions
1.1 Solvents: Toluene ;  48 h, reflux
Reference
Asymmetric Organocatalytic Synthesis of Bisindoles - Scope and Derivatizations
Retich, Christina; et al, European Journal of Organic Chemistry, 2018, 2018(1), 60-77

Production Method 6

638-07-3 638-07-3
82156-58-9 82156-58-9
Reaction Conditions
1.1 Reagents: Potassium hydroxide ;  rt
2.1 Reagents: Aluminum chloride Solvents: 1,2-Dichloroethane ;  10 min, 10 - 15 °C; 15 °C → rt; 2 h, rt
2.2 Solvents: Water ;  30 min, rt
Reference
Synthesis of Benzo[b]furan and Benzo[b]thiophene-3-acetic acids
Umareddy, Pailla; et al, Pharma Chemica, 2017, 9(19), 85-90

Production Method 7

1530-45-6 1530-45-6
82156-58-9 82156-58-9
Reaction Conditions
1.1 Reagents: Sodium ethoxide
2.1 Solvents: Toluene ;  110 °C
Reference
(Ethoxycarbonylmethylene)triphenylphosphorane
Reitz, Allen B.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2012, 1, 1-9

Production Method 8

52407-43-9 52407-43-9
82156-58-9 82156-58-9
Reaction Conditions
1.1 Reagents: Sulfuric acid
2.1 -
Reference
Vinylindenes and some heteroanalogs in the Diels-Alder reaction. IX. 3-Vinylbenzofuran and 1,4-naphthoquinone
Pearson, James R.; et al, Australian Journal of Chemistry, 1991, 44(7), 907-17

Production Method 9

93680-80-9 93680-80-9
82156-58-9 82156-58-9
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ;  1 h, reflux
2.1 Solvents: Toluene ;  24 h, reflux
Reference
Novel benzofuran derivatives with dual 5-HT1A receptor and serotonin transporter affinity
Venkatesan, Aranapakam M.; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(3), 824-827

Production Method 10

635-53-0 635-53-0
82156-58-9 82156-58-9
Reaction Conditions
1.1 Reagents: Sodium acetate Solvents: Acetic acid ;  3 h, reflux
2.1 Reagents: Hydrochloric acid Solvents: Methanol ;  1 h, reflux
3.1 Solvents: Toluene ;  24 h, reflux
Reference
Novel benzofuran derivatives with dual 5-HT1A receptor and serotonin transporter affinity
Venkatesan, Aranapakam M.; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(3), 824-827

Ethyl 2-(benzofuran-3-yl)acetate Raw materials

Ethyl 2-(benzofuran-3-yl)acetate Preparation Products

Ethyl 2-(benzofuran-3-yl)acetate Related Literature

82156-58-9 (Ethyl 2-(benzofuran-3-yl)acetate) Related Products

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